Cas no 1464880-57-6 (2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride)

• Product Name: 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride
• CAS No: 1464880-57-6
• MF: C₁₀H₁₉ClO₄S
• MW: 270.773461580276
• CID: 5170549
• PubChem ID: 64999458
• Update Time: 2025-05-27

2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 2-[[(tetrahydro-2-furanyl)methoxy]methyl]-
• 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO4S/c1-2-9(8-16(11,12)13)6-14-7-10-4-3-5-15-10/h9-10H,2-8H2,1H3
• InChI Key： ZITFUGSRHQEUAF-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COCC1CCCO1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride

Recent Advances in the Application of 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride (CAS: 1464880-57-6) in Chemical Biology and Pharmaceutical Research

The compound 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride (CAS: 1464880-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This sulfonyl chloride derivative, characterized by its tetrahydrofuran (THF) moiety and sulfonyl chloride functional group, has been employed as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

One of the most notable applications of 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-known class of pharmacophores with broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a sulfonylating agent to introduce sulfonamide groups into heterocyclic scaffolds, resulting in novel inhibitors of carbonic anhydrase IX, a target implicated in hypoxic tumors. The study reported enhanced selectivity and potency compared to traditional sulfonylating reagents.

In addition to its utility in drug synthesis, 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride has been explored as a reactive handle for bioconjugation strategies. Researchers at a leading pharmaceutical institute recently utilized this compound to modify peptide sequences, enabling the site-specific attachment of payloads for targeted drug delivery. The THF moiety was found to improve the solubility and stability of the resulting conjugates, addressing a common challenge in peptide-based therapeutics. This work, published in Bioconjugate Chemistry, underscores the compound's potential in advancing precision medicine approaches.

Further investigations into the mechanistic aspects of 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride have revealed its unique reactivity profile. Density functional theory (DFT) calculations and kinetic studies, as reported in a 2024 Organic & Biomolecular Chemistry article, elucidated the compound's preferential reactivity with nucleophiles at the sulfonyl chloride center, while the THF ring remains inert under mild conditions. This selectivity makes it an attractive reagent for multi-step synthetic routes where orthogonal reactivity is required.

Despite these promising developments, challenges remain in the large-scale production and handling of 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride due to its sensitivity to moisture and tendency to decompose under acidic conditions. Recent process chemistry innovations, including the development of stabilized formulations and continuous flow synthesis methods, have begun to address these limitations, as detailed in a patent application by a major chemical supplier in early 2024.

Looking ahead, the unique properties of 2-{(oxolan-2-yl)methoxymethyl}butane-1-sulfonyl chloride position it as a valuable tool in chemical biology and medicinal chemistry. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development, with preliminary results showing improved pharmacokinetic properties compared to conventional sulfonyl chloride derivatives. As the field continues to evolve, this compound is expected to play an increasingly important role in the discovery of next-generation therapeutics.